![molecular formula C11H14BrClN2O2S B7555719 4-bromo-2-chloro-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide](/img/structure/B7555719.png)
4-bromo-2-chloro-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide
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Overview
Description
4-bromo-2-chloro-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide, also known as BCPM, is a chemical compound that is widely used in scientific research. It is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool in many different fields of study. In
Mechanism of Action
The mechanism of action of 4-bromo-2-chloro-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide involves its ability to bind to specific targets in cells, such as ion channels and transporters. By binding to these targets, this compound can modulate their activity and affect cellular processes such as ion transport and signaling. For example, this compound inhibits NHE1 by binding to a specific site on the protein, which prevents it from functioning properly.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific target it is acting on. For example, inhibition of NHE1 by this compound can lead to a decrease in intracellular pH and cell volume, which can affect cell growth and survival. This compound has also been shown to inhibit TRPV1 channels, which can affect pain sensation and thermoregulation.
Advantages and Limitations for Lab Experiments
One advantage of using 4-bromo-2-chloro-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide in lab experiments is its specificity for certain targets, which allows researchers to study the effects of modulating these targets in a more precise manner. However, one limitation of using this compound is its potential for off-target effects, which can complicate data interpretation. Additionally, this compound can be difficult to work with due to its low solubility and potential for degradation over time.
Future Directions
There are many future directions for research involving 4-bromo-2-chloro-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide, including the development of more specific and potent inhibitors of ion channels and transporters. Additionally, this compound could be used in combination with other compounds to study synergistic effects on cellular processes. Finally, more research is needed to fully understand the physiological and biochemical effects of this compound on different cell types and in different disease states.
Synthesis Methods
The synthesis method for 4-bromo-2-chloro-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide involves a series of chemical reactions that result in the formation of the final compound. The starting materials are 4-bromo-2-chlorobenzenesulfonyl chloride and pyrrolidine, which are reacted together in the presence of a base such as triethylamine. The resulting product is then purified through a series of steps, including recrystallization and column chromatography. The final product is a white crystalline powder that is soluble in organic solvents.
Scientific Research Applications
4-bromo-2-chloro-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide has a wide range of scientific research applications, including but not limited to, the study of ion channels, receptors, and transporters. It has been shown to be a potent inhibitor of the Na+/H+ exchanger isoform 1 (NHE1), which is involved in the regulation of intracellular pH and cell volume. This compound has also been used to study the function of the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation and thermoregulation.
properties
IUPAC Name |
4-bromo-2-chloro-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrClN2O2S/c12-8-3-4-11(10(13)6-8)18(16,17)15-7-9-2-1-5-14-9/h3-4,6,9,14-15H,1-2,5,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEHIPIHGHCWVOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)CNS(=O)(=O)C2=C(C=C(C=C2)Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.